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Compound of Interest

Compound Name: USP7-IN-10 hydrochloride

Cat. No.: B10861928 Get Quote

Essential Safety and Handling Guide for USP7-
IN-10 Hydrochloride
For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides immediate, essential

information for the safe handling and disposal of USP7-IN-10 hydrochloride, a potent

ubiquitin-specific protease 7 (USP7) inhibitor. Adherence to these procedural steps is critical for

maintaining a safe research environment and ensuring regulatory compliance.

Chemical Identifier:

Compound Name: USP7-IN-10 hydrochloride

Synonyms: Compound 1

Molecular Formula: C26H30Cl2N4O3S[1]

Molecular Weight: 549.51[1]

Hazard Identification and Precautionary Measures
USP7-IN-10 hydrochloride is categorized as harmful if swallowed. It is essential to handle this

compound with care, following all prescribed safety protocols to minimize exposure risks.
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GHS Hazard Statements:

H302: Harmful if swallowed

GHS Precautionary Statements:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

P330: Rinse mouth.

P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
When handling USP7-IN-10 hydrochloride, all personnel must use appropriate personal

protective equipment. This is the first line of defense against chemical exposure.

PPE Category Specification Purpose

Eye/Face Protection Safety goggles or face shield
Protects eyes from splashes

and airborne particles.

Skin Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents direct skin contact

with the compound.

Lab coat
Protects skin and clothing from

contamination.

Respiratory Protection
Use in a well-ventilated area or

chemical fume hood

Minimizes inhalation of dust or

aerosols.

Operational Plan: Step-by-Step Handling
Procedures
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All handling of USP7-IN-10 hydrochloride, both in solid and solution form, should be

conducted in a designated and well-ventilated area, such as a chemical fume hood.

1. Preparation and Weighing:

Before handling, ensure you are wearing the full required PPE.
When weighing the solid compound, use a chemical fume hood to prevent inhalation of any
airborne powder.
Use disposable weighing paper and spatulas to avoid cross-contamination.

2. Dissolving the Compound:

If preparing a solution (e.g., in DMSO), add the solvent to the solid compound slowly and
carefully within the fume hood.
Cap the container tightly and vortex or sonicate as needed to ensure complete dissolution.

3. Experimental Use:

Clearly label all solutions containing USP7-IN-10 hydrochloride with the chemical name,
concentration, and hazard symbol.
When using the compound in experiments, avoid creating aerosols.
Change gloves immediately if they become contaminated.

4. Post-Handling:

After handling, wash hands and any exposed skin thoroughly with soap and water.
Decontaminate all work surfaces and equipment used.

First Aid Measures
In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

If Swallowed

Immediately make the victim drink water (two

glasses at most). Consult a physician. Call a

POISON CENTER or doctor if you feel unwell.

Rinse mouth.

In Case of Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water/shower.

In Case of Eye Contact

Rinse out with plenty of water. Remove contact

lenses if present and easy to do. Continue

rinsing.

If Inhaled Move the person into fresh air.

Disposal Plan: Waste Management Protocol
The disposal of USP7-IN-10 hydrochloride and any contaminated materials must be treated

as hazardous chemical waste. Never dispose of this compound down the drain or in regular

trash.

1. Waste Segregation:

Solid Waste: Collect unused or expired USP7-IN-10 hydrochloride powder, along with
contaminated items like weighing paper and disposable spatulas, in a clearly labeled, sealed
hazardous waste container.
Liquid Waste: Solutions containing USP7-IN-10 hydrochloride should be collected in a
dedicated, leak-proof, and chemically compatible hazardous waste container. Do not mix
with incompatible waste streams.
Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) that has come into
contact with the compound should be collected in a separate, clearly labeled hazardous
waste bag or container.

2. Waste Labeling:

All hazardous waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name: "USP7-IN-10 hydrochloride".
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3. Storage and Disposal:

Store hazardous waste in a designated, secure area away from general lab traffic.
Arrange for disposal through your institution's environmental health and safety (EHS) office,
following all applicable federal, state, and local regulations.[2]

Experimental Workflow for Safe Handling and
Disposal
The following diagram illustrates the procedural workflow for the safe handling and disposal of

USP7-IN-10 hydrochloride.
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Caption: Workflow for the safe handling and disposal of USP7-IN-10 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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